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Compound of Interest

Compound Name: 2-tert-Butyl-1,4-dimethoxybenzene

Cat. No.: B1581072 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization

of 2-tert-butyl-1,4-dimethoxybenzene as a versatile intermediate in organic synthesis. The

primary applications highlighted are its conversion to the valuable synthon 2-tert-butyl-1,4-

benzoquinone and its use in further electrophilic aromatic substitution reactions.

Oxidative Demethylation to 2-tert-Butyl-1,4-
benzoquinone
A principal application of 2-tert-butyl-1,4-dimethoxybenzene is its oxidation to 2-tert-butyl-1,4-

benzoquinone. This quinone derivative is a key building block in the synthesis of various

complex molecules and pharmacologically active compounds. The oxidative demethylation can

be effectively achieved using reagents such as ceric ammonium nitrate (CAN). While direct

protocols for this specific substrate are not extensively reported, the oxidation of similar 1,4-

dimethoxybenzene derivatives is well-established.

Logical Workflow for Oxidative Demethylation:
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2-tert-Butyl-1,4-dimethoxybenzene Ceric Ammonium Nitrate (CAN)
in Acetonitrile/Water

Reacts with Oxidative DemethylationInitiates 2-tert-Butyl-1,4-benzoquinoneYields Work-up &
Purification

Undergoes

2-tert-Butyl-1,4-dimethoxybenzene t-Butyl Alcohol &
Sulfuric Acid in Acetic Acid

Reacts with Friedel-Crafts AlkylationInitiates 1,4-di-tert-Butyl-2,5-dimethoxybenzeneYields Work-up &
Purification

Undergoes
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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